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Compound of Interest

Compound Name: 2-Ethylnaphthalene-d5

Cat. No.: B566710 Get Quote

For immediate release:

This technical guide provides researchers, scientists, and drug development professionals with

essential information on sourcing 2-Ethylnaphthalene-d5 (CAS No. 1219805-14-7), a

deuterated analog of 2-Ethylnaphthalene. This document outlines key suppliers and their

product specifications, with a focus on purity, to aid in the selection of high-quality material for

experimental use.

2-Ethylnaphthalene-d5 is a valuable tool in various research applications, particularly in

pharmacokinetic and metabolic studies where it can be used as an internal standard for

quantitative analysis by mass spectrometry. The stability of the deuterium labels ensures

accurate tracing and quantification of its non-deuterated counterpart.

Supplier and Purity Overview
The selection of a suitable supplier for 2-Ethylnaphthalene-d5 is critical to ensure the

accuracy and reliability of experimental results. The following table summarizes publicly

available information from prominent suppliers. Researchers are advised to request a

certificate of analysis (CoA) for specific lot numbers to obtain the most accurate and up-to-date

purity data.
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Supplier Product Code
Chemical
Purity

Isotopic
Enrichment

Additional
Information

InvivoChem V63667 ≥98% Not specified

Deuterium

labeled form of

2-

Ethylnaphthalene

.[1]

C/D/N Isotopes D-7199 Not specified 99 atom % D -

LGC Standards

(distributor for

TRC)

TRC-A634120 Not specified Not specified

Analyte Name: 2-

Ethylnaphthalene

-D5 (ethyl-D5).[2]

Experimental Considerations
While specific experimental protocols for the use of 2-Ethylnaphthalene-d5 are highly

dependent on the application, a general workflow for its use as an internal standard in a

quantitative mass spectrometry-based assay is outlined below. The primary purpose of this

deuterated standard is to correct for variability during sample preparation and analysis.

A crucial step before experimental use is the verification of the compound's purity and identity.

Standard analytical techniques for this purpose include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and

the positions of deuterium labeling.

Mass Spectrometry (MS): To verify the molecular weight and assess the isotopic enrichment.

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): To

determine the chemical purity.

Logical Workflow for Supplier Selection
The process of selecting a supplier for a critical reagent like 2-Ethylnaphthalene-d5 should be

systematic. The following diagram illustrates a logical workflow to guide this process, from

initial identification of needs to the final purchase decision.
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Phase 1: Requirement Definition

Phase 2: Supplier Evaluation

Phase 3: Decision & Procurement

Define Required Purity
(Chemical & Isotopic)

Determine Required Quantity

Identify Potential Suppliers

Initiate Sourcing

Request Certificates of Analysis (CoA)

Compare Purity Data & Pricing

Check Availability & Lead Times

Select Supplier Meeting Criteria

Final Selection

Place Purchase Order

Click to download full resolution via product page

Caption: Workflow for selecting a 2-Ethylnaphthalene-d5 supplier.
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This guide serves as a starting point for researchers. Due to the critical nature of research

materials, direct communication with suppliers and thorough review of lot-specific

documentation is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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